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Compound of Interest

Compound Name: 4-Bromophenylacetonitrile

Cat. No.: B126402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-
Bromophenylacetonitrile, a key intermediate in the synthesis of various organic compounds.

The information is presented to support research, development, and quality control activities.

Core Physical and Chemical Data
4-Bromophenylacetonitrile, also known as 4-bromobenzyl cyanide, is a crystalline solid at

room temperature.[1][2][3] Its chemical structure consists of a phenyl ring substituted with a

bromine atom and an acetonitrile group. The accurate determination of its physical properties is

crucial for its application in chemical synthesis and drug development.

Quantitative Physical Properties
The key physical properties of 4-Bromophenylacetonitrile are summarized in the table below

for easy reference and comparison.
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Property Value Notes

CAS Number 16532-79-9 [1][2][4][5][6][7][8][9]

Molecular Formula C₈H₆BrN [1][2][4][5][6]

Molecular Weight 196.04 g/mol [1][4][5][6][7][10]

Appearance

White to off-white or pale

yellow crystalline powder/solid.

[1][2][3]

Solid at 20°C.[4]

Melting Point 47-49 °C [1][5][7]

Boiling Point 118 °C at 3 mmHg [4]

Solubility

Soluble in methanol, acetone,

chloroform, and ether.[1][4]

Slightly soluble in water.[11]

---

Flash Point 113 °C Closed cup.[5][12]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of solid organic compounds like 4-Bromophenylacetonitrile.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range

typically indicates a high degree of purity.

Methodology:

Sample Preparation: A small amount of finely powdered 4-Bromophenylacetonitrile is

packed into a capillary tube, which is sealed at one end.

Apparatus: A calibrated melting point apparatus (such as a Thiele tube with a heating oil bath

or a digital melting point apparatus) is used.
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Procedure: The capillary tube is placed in the apparatus alongside a thermometer. The

sample is heated slowly and uniformly.

Observation: The temperature at which the solid first begins to melt and the temperature at

which the entire sample becomes a liquid are recorded. This range is reported as the melting

point. For accurate determination, the heating rate should be slow, around 1-2°C per minute,

near the expected melting point.

Boiling Point Determination (at Reduced Pressure)
For compounds that may decompose at their atmospheric boiling point, determination at

reduced pressure is standard.

Methodology:

Apparatus: A distillation setup equipped with a vacuum pump, a manometer to measure the

pressure, and a suitable heating mantle is used.

Procedure: A sample of 4-Bromophenylacetonitrile is placed in the distillation flask. The

system is evacuated to the desired pressure (e.g., 3 mmHg).

Heating and Observation: The sample is heated, and the temperature at which the liquid

boils and its vapor condenses is recorded. This temperature is the boiling point at that

specific pressure.

Solubility Determination
Understanding the solubility of a compound in various solvents is essential for reaction setup,

purification, and formulation.

Methodology:

Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, acetone,

chloroform, ether) are chosen.

Procedure: A small, accurately weighed amount of 4-Bromophenylacetonitrile (e.g., 25 mg)

is placed in a test tube.
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Titration and Observation: The solvent is added in small, measured portions (e.g., 0.75 mL

increments) with vigorous shaking after each addition. The solubility is observed and can be

qualitatively described (e.g., soluble, slightly soluble, insoluble) or quantitatively determined

by finding the amount of solvent required to dissolve a specific amount of the solute.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

crystalline organic compound like 4-Bromophenylacetonitrile.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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